Cas no 2229513-36-2 (3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine)

• Product Name: 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine
• CAS No: 2229513-36-2
• MF: C₉H₁₃F₆N
• MW: 249.196643590927
• CID: 6399599
• PubChem ID: 165866731
• Update Time: 2025-05-21

3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine
• 2229513-36-2
• EN300-1941707
• 3-[3,3,3-trifluoro-2-(trifluoromethyl)propyl]piperidine

• Inchi： 1S/C9H13F6N/c10-8(11,12)7(9(13,14)15)4-6-2-1-3-16-5-6/h6-7,16H,1-5H2
• InChI Key： ALBVNJSSVOCQBF-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)CC1CNCCC1)(F)F

Computed Properties

• Exact Mass: 249.09521839g/mol
• Monoisotopic Mass: 249.09521839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine

Introduction to 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine (CAS No. 2229513-36-2)

3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine, identified by the CAS number 2229513-36-2, is a fluorinated piperidine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to enhance pharmacological properties such as metabolic stability, lipophilicity, and binding affinity. The structural motif of this compound, featuring a piperidine ring substituted with a trifluoro-2-(trifluoromethyl)propyl side chain, positions it as a promising candidate for further exploration in drug discovery and development.

The introduction of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry, aimed at optimizing pharmacokinetic and pharmacodynamic profiles. In the case of 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine, the dual presence of trifluoromethyl (CF₃) and trifluoropropyl groups contributes to its unique set of physicochemical properties. These modifications not only influence the electronic distribution within the molecule but also play a crucial role in modulating interactions with biological targets. The piperidine core itself is a common scaffold in many bioactive compounds, known for its ability to engage with various enzymes and receptors due to its favorable hydrogen bonding and hydrophobic characteristics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such fluorinated compounds with greater precision. Studies have demonstrated that the electron-withdrawing nature of fluorine atoms can enhance the binding affinity of drug candidates by stabilizing charged intermediates and improving receptor interactions. The trifluoro-2-(trifluoromethyl)propyl moiety in 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine is particularly noteworthy for its potential to increase metabolic resistance, a critical factor in extending the half-life of therapeutic agents. This property is especially valuable in the development of drugs that require prolonged exposure to maintain efficacy.

The synthesis of 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine involves sophisticated organic transformations that highlight the intersection of traditional synthetic methodologies and modern fluorination techniques. The introduction of fluorine atoms often requires specialized reagents and conditions to achieve high selectivity and yield. For instance, nucleophilic substitution reactions or metal-catalyzed cross-coupling strategies may be employed to incorporate fluorine at specific positions within the molecule. The successful synthesis of this compound underscores the growing expertise in handling fluorinated systems, which are increasingly recognized as indispensable tools in medicinal chemistry.

In the realm of drug discovery, 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine has been explored as a building block for more complex scaffolds. Its structural features make it amenable to further derivatization, allowing chemists to fine-tune its properties for specific applications. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, where the combination of piperidine and fluorinated side chains can enhance binding to target enzymes. Additionally, its lipophilic nature suggests utility in formulations designed for oral or transdermal delivery systems.

The impact of fluorine substitution on biological activity has been extensively documented in various therapeutic areas. For example, fluoroaromatic compounds have shown improved bioavailability due to their enhanced solubility in lipids. Similarly, fluorinated piperidines have been incorporated into antiviral and anticancer agents where they contribute to selective toxicity by modulating enzyme kinetics or receptor binding. The case of 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine aligns with these trends, offering a rationale for its investigation in novel therapeutic contexts.

As computational methods continue to evolve, so does our ability to rationalize structure-activity relationships (SAR) for complex molecules like 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine. High-throughput virtual screening (HTVS) and machine learning algorithms are being leveraged to identify promising derivatives based on predicted binding affinities. These approaches not only accelerate the discovery process but also provide insights into how structural modifications influence biological outcomes. The integration of experimental data with computational predictions offers a powerful framework for optimizing lead compounds before they enter preclinical testing.

The pharmacokinetic profile of 3-3,3,3-trifluoro-2-(trifluoromethyl)propylpiperidine is another area of active investigation. Fluorinated compounds are often associated with increased metabolic stability due to the electron-withdrawing effects of fluorine atoms on adjacent carbon centers. This stability can translate into longer circulation times and reduced dosing frequency for therapeutic agents derived from this scaffold. However， it is essential to balance metabolic resistance with potential toxicity concerns associated with halogenated molecules; thus， comprehensive toxicological assessments remain a critical component during drug development.

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